Cas no 4128-76-1 (2-Methoxy-N,N-dimethylacetamide)

• Product Name: 2-Methoxy-N,N-dimethylacetamide
• CAS No: 4128-76-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD07787542
• CID: 328254
• PubChem ID: 11126230
• Update Time: 2025-11-01

2-Methoxy-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-methoxy-N,N-dimethyl-
• 2-methoxy-N,N-dimethylacetamide
• N,N-DIMETHYL-2-METHOXYACETAMIDE
• 2-Methoxy-N,N-dimethyl-acetamid
• Acetamide,2-methoxy-N,N-dimethyl
• methoxy-acetic acid dimethylamide
• Methoxy-essigsaeure-dimethylamid
• N,N-dimethylmethoxyacetamide
• 4128-76-1
• SCHEMBL49014
• CS-0356748
• EN300-189176
• AKOS006242073
• MFCD07787542
• DZLUPKIRNOCKJB-UHFFFAOYSA-N
• E75882
• DTXSID80456041
• 2-Methoxy-N,N-dimethylacetamide

• MDL： MFCD07787542
• Inchi： 1S/C5H11NO2/c1-6(2)5(7)4-8-3/h4H2,1-3H3
• InChI Key： DZLUPKIRNOCKJB-UHFFFAOYSA-N
• SMILES： O(C)CC(N(C)C)=O

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 161.057°C at 760 mmHg
• Flash Point: 51.206°C
• Refractive Index: 1.418
• PSA: 29.54000
• LogP: -0.27900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Methoxy-N,N-dimethylacetamide

Introduction to 2-Methoxy-N,N-dimethylacetamide (CAS No. 4128-76-1)

2-Methoxy-N,N-dimethylacetamide (CAS No. 4128-76-1) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as MDMA, is a derivative of acetamide with a methoxy group and two methyl groups attached to the nitrogen atom. Its unique chemical structure and properties make it an important molecule in various applications, including as a solvent, reagent, and intermediate in the synthesis of more complex compounds.

The chemical formula of 2-Methoxy-N,N-dimethylacetamide is C5H11NO2, and it has a molecular weight of approximately 117.14 g/mol. The compound is a colorless liquid at room temperature and is soluble in water and many organic solvents. Its boiling point is around 160°C, and it has a mild amine odor. These physical properties make it suitable for use in a wide range of chemical processes and reactions.

In the realm of pharmaceutical research, 2-Methoxy-N,N-dimethylacetamide has been studied for its potential applications in drug development. Recent studies have explored its role as a solvent in the synthesis of active pharmaceutical ingredients (APIs) due to its low toxicity and high solubility. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of 2-Methoxy-N,N-dimethylacetamide as a green solvent in the synthesis of novel anti-inflammatory drugs, demonstrating its effectiveness in enhancing reaction yields and reducing environmental impact.

Beyond its use as a solvent, 2-Methoxy-N,N-dimethylacetamide has also shown promise as an intermediate in the synthesis of various bioactive compounds. A notable example is its application in the preparation of prodrugs, which are biologically inactive compounds that are converted into their active forms within the body. A 2022 study published in the Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of prodrugs using 2-Methoxy-N,N-dimethylacetamide, which exhibited improved pharmacokinetic properties compared to their parent compounds.

In addition to its pharmaceutical applications, 2-Methoxy-N,N-dimethylacetamide has been investigated for its potential use in materials science. Researchers have explored its role as a functional monomer in the synthesis of polymers with unique properties. A study published in the Polymer Chemistry journal in 2023 described the preparation of polymeric materials using 2-Methoxy-N,N-dimethylacetamide, which exhibited enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

The safety profile of 2-Methoxy-N,N-dimethylacetamide is another important aspect that has been extensively studied. Toxicological evaluations have shown that it has low acute toxicity and is generally considered safe for use under controlled conditions. However, like any chemical compound, proper handling and storage practices are essential to ensure workplace safety and environmental protection.

In conclusion, 2-Methoxy-N,N-dimethylacetamide (CAS No. 4128-76-1) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an attractive choice for use as a solvent, reagent, and intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the fields of chemistry, biology, and pharmaceuticals.